Cas no 13881-54-4 (1-Propene-1-sulfonylisocyanate)

• Product Name: 1-Propene-1-sulfonylisocyanate
• CAS No: 13881-54-4
• MF: C₄H₅NO₃S
• MW: 147.152399778366
• CID: 215759
• PubChem ID: 6438031
• Update Time: 2025-04-19

1-Propene-1-sulfonylisocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfonylisocyanate
• N-(oxomethylidene)prop-1-ene-1-sulfonamide
• prop-1-enesulphonyl isocyanate
• (1E)-prop-1-ene-1-sulfonyl isocyanate
• 1-Propenylsulfonyl isocyanate
• SCHEMBL9918942
• PROP-1-ENESULFONYL ISOCYANATE
• 13881-54-4
• EINECS 237-648-0
• (E)-N-(oxomethylidene)prop-1-ene-1-sulfonamide

• Inchi： 1S/C4H5NO3S/c1-2-3-9(7,8)5-4-6/h2-3H,1H3/b3-2+
• InChI Key： DAONPBQTUWQEQJ-NSCUHMNNSA-N
• SMILES： S(/C=C/C)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 146.99901420g/mol
• Monoisotopic Mass: 146.99901420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų